N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-1H-indole-2-carboxamide
Description
N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-1H-indole-2-carboxamide, also known as compound X, is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.
Scientific Research Applications
Urease Inhibition
Urease is an enzyme responsible for hydrolyzing urea into ammonia and carbon dioxide. Inhibition of urease activity is crucial in various contexts, including combating bacterial infections and managing conditions like peptic ulcers. Research has shown that derivatives of N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-1H-indole-2-carboxamide exhibit therapeutic inhibition potential against bacterial urease enzymes . These compounds may serve as promising leads for developing novel urease inhibitors.
Anti-Inflammatory Properties
Furan-containing compounds often possess anti-inflammatory activity. Researchers have explored the anti-inflammatory potential of furan chalcones, including derivatives of our compound of interest. These molecules may modulate inflammatory pathways and hold promise for managing inflammatory diseases .
Anticancer Activity
Furan chalcones have attracted attention as potential anticancer agents. Their diverse chemical structures allow for fine-tuning of biological activity. Studies suggest that N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-1H-indole-2-carboxamide derivatives may exhibit cytotoxic effects against cancer cells, making them interesting candidates for further investigation .
Antioxidant Effects
Furan chalcones often possess antioxidant properties due to their ability to scavenge free radicals. These compounds may protect cells from oxidative damage and contribute to overall health. Investigations into the antioxidant potential of our compound could reveal its therapeutic benefits .
Antimicrobial Applications
Given the prevalence of drug-resistant pathogens, novel antimicrobial agents are urgently needed. Furan chalcones have demonstrated antimicrobial activity against bacteria and fungi. The compound we’re discussing may exhibit similar effects, making it relevant for combating infectious diseases .
Neuroprotective Potential
Furan chalcones have been explored for their neuroprotective effects. These compounds may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. Investigating the neuroprotective properties of N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-1H-indole-2-carboxamide derivatives could yield valuable insights .
properties
IUPAC Name |
N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-1H-indole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S/c23-19(17-11-14-3-1-2-4-16(14)21-17)20-12-18(15-5-8-24-13-15)22-6-9-25-10-7-22/h1-5,8,11,13,18,21H,6-7,9-10,12H2,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWVPGDIMGOYYSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C(CNC(=O)C2=CC3=CC=CC=C3N2)C4=COC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-1H-indole-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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